Cas no 893738-94-8 (Benzaldehyde,4-(2,3-dihydro-1H-indol-5-yl)-)

• Product Name: Benzaldehyde,4-(2,3-dihydro-1H-indol-5-yl)-
• CAS No: 893738-94-8
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 714678
• Update Time: 2024-01-31

Benzaldehyde,4-(2,3-dihydro-1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(2,3-dihydro-1H-indol-5-yl)-
• 4-(2,3-dihydro-1H-indol-5-yl)benzaldehyde
• 4-(Indolin-5-yl)benzaldehyde

• Inchi： 1S/C15H13NO/c17-10-11-1-3-12(4-2-11)13-5-6-15-14(9-13)7-8-16-15/h1-6,9-10,16H,7-8H2
• InChI Key： GBQKLAXGXUUCBW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2C=CC3=C(C=2)CCN3)C=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3